Cas no 1174718-91-2 (1-Acetylpyrrole-3-boronic Acid Pinacol Ester)

• Product Name: 1-Acetylpyrrole-3-boronic Acid Pinacol Ester
• CAS No: 1174718-91-2
• MF: C₁₂H₁₈BNO₃
• MW: 235.087223529816
• MDL: MFCD16036147
• CID: 1024836
• PubChem ID: 53217229
• Update Time: 2025-04-20

1-Acetylpyrrole-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl)ethanone
• 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrol-1-yl]ethanone
• 1-ACETYLPYRROLE-3-BORONIC ACID, PINACOL ESTER
• MB14818
• DTXSID50682330
• AT16191
• CS-0173843
• MFCD16036147
• 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl]ethan-1-one
• 1174718-91-2
• BS-19305
• 1-Acetylpyrrole-3-boronic acid pinacol ester
• ETHANONE, 1-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-PYRROL-1-YL]-
• 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrol-1-yl)ethan-1-one
• AKOS015999314
• DB-363218
• 1-Acetylpyrrole-3-boronic Acid Pinacol Ester

• MDL： MFCD16036147
• Inchi： 1S/C12H18BNO3/c1-9(15)14-7-6-10(8-14)13-16-11(2,3)12(4,5)17-13/h6-8H,1-5H3
• InChI Key： FDBYQQRPZJRMTM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN(C(C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 235.13800
• Monoisotopic Mass: 235.1379736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: 1.44740